Cas no 1439900-56-7 (2-ethylbutyl (2S)-2-[[(4-nitrophenoxy)-phenoxy-phosphoryl]amino]propanoate)

• Product Name: 2-ethylbutyl (2S)-2-[[(4-nitrophenoxy)-phenoxy-phosphoryl]amino]propanoate
• CAS No: 1439900-56-7
• MF: C₂₁H₂₇N₂O₇P
• MW: 450.422046899796
• MDL: MFCD32660032
• CID: 4469498
• PubChem ID: 89598504
• Update Time: 2025-11-03

2-ethylbutyl (2S)-2-[[(4-nitrophenoxy)-phenoxy-phosphoryl]amino]propanoate Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-[(4-nitrophenoxy)phenoxyphosphinyl]-, 2-ethylbutyl ester
• 2-ethylbutyl L-alaninate
• (2S)-2-ethylbutyl 2-(((4-nitrophenoxy)(phenoxy)phosphoryl)amino)propanoate
• Remdesivir Impurity 9
• 2-Ethylbutyl((4-nitrophenoxy)(phenoxy)phosphoryl)-L-alaninate
• Remdesivir-002-L
• Remdesivir Related Compound 9
• 2-Ethylbutyl ((4-nitrophenoxy)(phenoxy)phosphoryl)-L-alaninateQ: What is 2-Ethylbutyl ((4-nitrophenoxy)(phenoxy)phosphoryl)-L-alaninate Q: What is the CAS Number of 2-Ethylbutyl ((4-nitrophenoxy)(phenoxy)phosphoryl)-L-alaninate
• 2-ethylbutyl (2S)-2-[[(4-nitrophenoxy)-phenoxy-phosphoryl]amino]propanoate
• (S)-2-Ethylbutyl 2-(((S)-(4-nitrophenoxy)(phenoxy)phosphoryl)amino)propanoate
• 1354823-37-2
• C91697
• PS-18468
• SCHEMBL14989469
• L-Alanine, N -[(4-nitrophenoxy)phenoxyphosphinyl]-, 2-ethylbutyl ester
• 1354823-36-1
• MFCD32670644
• 1439900-56-7
• CSURKLFFMMBEFL-YDIHDLSKSA-N
• 2-ethylbutyl (2S)-2-{[4-nitrophenoxy(phenoxy)phosphoryl]amino}propanoate
• (S)-2-Ethylbutyl 2-(((R)-(4-nitrophenoxy)(phenoxy)phosphoryl)amino)propanoate
• L-Alanine,N-[(S)-(4-nitrophenoxy)phenoxyphosphinyl]-, 2-ethylbutyl ester
• 2-Ethylbutyl ((4-nitrophenoxy)(phenoxy)phosphoryl)-l-alaninate
• AC-37479
• N-[(S)-(4-nitrophenoxy)phenoxyphosphinyl]-L-Alanine 2-ethylbutyl ester
• MFCD32660032

• MDL： MFCD32660032
• Inchi： 1S/C21H27N2O7P/c1-4-17(5-2)15-28-21(24)16(3)22-31(27,29-19-9-7-6-8-10-19)30-20-13-11-18(12-14-20)23(25)26/h6-14,16-17H,4-5,15H2,1-3H3,(H,22,27)/t16-,31?/m0/s1
• InChI Key： CSURKLFFMMBEFL-YDIHDLSKSA-N
• SMILES： P(N[C@@H](C)C(=O)OCC(CC)CC)(=O)(OC1C=CC=CC=1)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 450.15558820g/mol
• Monoisotopic Mass: 450.15558820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 120Ų

2-ethylbutyl (2S)-2-[[(4-nitrophenoxy)-phenoxy-phosphoryl]amino]propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 2-ethylbutyl (2S)-2-[[(4-nitrophenoxy)-phenoxy-phosphoryl]amino]propanoate

Compound CAS No. 143990-56-7: A Comprehensive Overview

The compound with CAS No. 143990-56-7, commonly referred to as 2-ethylbutyl (2S)-2-[[(4-nitrophenoxy)-phenoxy-phosphoryl]amino]propanoate, is a highly specialized chemical entity with significant applications in various fields. This compound is notable for its complex structure, which includes a phosphorylated amino group attached to a propanoate ester. The presence of the 4-nitrophenoxy and phenoxy groups introduces unique electronic and steric properties, making it a valuable molecule in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals. Its stereochemistry, particularly the (2S) configuration, plays a crucial role in determining its biological activity and stability. Researchers have explored its use as a precursor in the synthesis of bioactive compounds, where its phosphorylated group serves as a reactive site for further functionalization.

In terms of physical properties, 2-ethylbutyl (2S)-2-[[(4-nitrophenoxy)-phenoxy-phosphoryl]amino]propanoate exhibits a high degree of solubility in organic solvents, which facilitates its handling and processing in laboratory settings. Its thermal stability has also been tested under various conditions, making it suitable for applications that require heat resistance.

The compound's structure suggests potential applications in the field of catalysis, where its phosphorylated group can act as a Lewis acid catalyst. Recent research has demonstrated its effectiveness in accelerating organic reactions, particularly those involving esterification and amidation processes. This has opened new avenues for its use in green chemistry initiatives, where the development of efficient and sustainable catalysts is highly valued.

Moreover, the presence of the 4-nitrophenoxy group imparts electronic properties that make this compound an attractive candidate for use in optoelectronic materials. Its ability to absorb light in specific wavelengths has been leveraged in the development of advanced photovoltaic devices and light-emitting diodes (LEDs). These applications are currently under active investigation, with promising results reported in several peer-reviewed journals.

Another area of interest is its role in drug delivery systems. The phosphorylated group allows for controlled release mechanisms, which are essential for targeted drug delivery. Recent studies have explored its compatibility with biocompatible polymers, paving the way for its integration into next-generation drug delivery platforms.

In conclusion, 2-ethylbutyl (2S)-2-[[(4-nitrophenoxy)-phenoxy-phosphoryl]amino]propanoate (CAS No. 143990-56-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific and technological innovations.